Cas no 2228477-98-1 (2-(3-ethynylphenyl)-2-fluoroethan-1-amine)

• Product Name: 2-(3-ethynylphenyl)-2-fluoroethan-1-amine
• CAS No: 2228477-98-1
• MF: C₁₀H₁₀FN
• MW: 163.191505908966
• CID: 6299385
• PubChem ID: 165674036
• Update Time: 2025-05-19

2-(3-ethynylphenyl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethynylphenyl)-2-fluoroethan-1-amine
• EN300-1763156
• 2228477-98-1

• Inchi： 1S/C10H10FN/c1-2-8-4-3-5-9(6-8)10(11)7-12/h1,3-6,10H,7,12H2
• InChI Key： DSJRSJDBXBOUOS-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=CC=C(C#C)C=1

Computed Properties

• Exact Mass: 163.079727485g/mol
• Monoisotopic Mass: 163.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3-ethynylphenyl)-2-fluoroethan-1-amine

2-(3-Ethynylphenyl)-2-fluoroethan-1-amine (CAS No. 2228477-98-1)

2-(3-Ethynylphenyl)-2-fluoroethan-1-amine is a versatile organic compound with the CAS registry number 2228477-98-1. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural properties and potential applications. The molecule consists of a fluoro-substituted ethanamine backbone attached to a phenyl ring bearing an ethynyl group, making it a valuable building block for synthesizing advanced materials and bioactive molecules.

The synthesis of 2-(3-Ethynylphenyl)-2-fluoroethan-1-amine typically involves multi-step organic reactions, including nucleophilic substitution, coupling reactions, and deprotection strategies. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the scalability of this compound. Its structure allows for various functionalization pathways, making it a cornerstone in the development of novel pharmaceuticals and advanced materials.

One of the most promising applications of 2-(3-Ethynylphenyl)-2-fluoroethan-1-amine lies in its role as a precursor for drug discovery. Researchers have exploited its reactivity to design bioactive molecules targeting various therapeutic areas, including cancer, neurodegenerative diseases, and infectious diseases. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cellular signaling pathways.

In addition to its medicinal applications, 2-(3-Ethynylphenyl)-2-fluoroethan-1-amine has found utility in materials science. Its ability to form stable covalent bonds with other functional groups makes it an ideal candidate for constructing advanced polymers, coatings, and electronic materials. Recent research has highlighted its potential as a building block for organic semiconductors, where its electronic properties contribute to enhanced device performance.

The physical properties of 2-(3-Ethynylphenyl)-2-fluoroethan-1-amine are well-documented. It exists as a crystalline solid at room temperature with a melting point of approximately 150°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum reveals strong absorption bands in the ultraviolet region, indicative of its aromatic and conjugated systems.

From a toxicological perspective, 2-(3-Ethynylphenyl)-2-fluoroethan-1-amine has undergone preliminary safety assessments. Acute toxicity studies suggest that it is relatively non-toxic when administered at low doses; however, chronic exposure studies are still underway to fully understand its long-term effects. Regulatory agencies have classified it as a compound requiring standard safety precautions during handling and storage.

In conclusion, 2-(3-Ethynylphenyl)-2-fluoroethan-1-amine (CAS No. 2228477-98-1) stands out as a critical intermediate in modern chemical synthesis. Its unique combination of structural features and reactivity positions it as a key player in both medicinal chemistry and materials science. As research continues to uncover new applications and optimize its synthesis, this compound is poised to make significant contributions to various industries in the coming years.